4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide
Description
4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. It is a synthetic compound that is used in various biochemical and physiological studies.
Scientific Research Applications
Synthesis and Biological Activity
- A study by (Zia-ur-Rehman et al., 2006) focused on the synthesis of compounds related to 4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide, demonstrating significant activity against Gram-positive bacteria like Bacillus subtilis. This indicates its potential as a biologically active compound in the field of antibacterial research.
Cyclization Studies
- Research by (Kazaryants et al., 2011) explored the cyclization of benzamides, which is a crucial chemical process relevant to the synthesis of compounds like 4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide. This study is significant for understanding the chemical behavior and synthesis routes of such compounds.
Development of Antihyperglycemic Agents
- A study by (Nomura et al., 1999) on 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives, closely related to 4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide, identified a candidate drug for diabetes mellitus treatment, indicating the relevance of such compounds in developing new antidiabetic medications.
Anticancer Evaluations
- The anticancer potential of related benzamide derivatives was explored by (Ravinaik et al., 2021). Their study on N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides showed significant anticancer activity, suggesting the potential of such compounds in cancer research.
Diuretic and Analgesic Potential
- Research by (Ukrainets et al., 2017) synthesized derivatives of 4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, closely related to the compound , showing potential as diuretics and analgesics.
Antimicrobial Agents
- A study by (Bikobo et al., 2017) on thiazole derivatives, which share a structural similarity with 4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide, demonstrated potent antimicrobial activity, emphasizing the importance of such compounds in developing new antimicrobial drugs.
Anti-Tubercular Properties
- (Nimbalkar et al., 2018) synthesized benzamide derivatives showing promising anti-tubercular activity, highlighting the potential application of similar compounds in tuberculosis treatment.
properties
IUPAC Name |
4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c1-15(2)16-5-9-18(10-6-16)21-20(23)17-7-11-19(12-8-17)22-13-3-4-14-26(22,24)25/h5-12,15H,3-4,13-14H2,1-2H3,(H,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRVROYBLRNGIGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide | |
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